Cas no 13724-18-0 (5-amino-2-(octyloxy)benzonitrile)

• Product Name: 5-amino-2-(octyloxy)benzonitrile
• CAS No: 13724-18-0
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 1243953
• PubChem ID: 26221
• Update Time: 2025-04-20

5-amino-2-(octyloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(octyloxy)benzonitrile
• 5-amino-2-octoxybenzonitrile
• M & B 9330
• BRN 2978334
• BENZONITRILE, 5-AMINO-2-(OCTYLOXY)-
• starbld0010003
• DTXSID60160119
• 13724-18-0
• AKOS010518872

• Inchi： 1S/C15H22N2O/c1-2-3-4-5-6-7-10-18-15-9-8-14(17)11-13(15)12-16/h8-9,11H,2-7,10,17H2,1H3
• InChI Key： ICDHMUOKNPVOIS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C#N)N)CCCCCCCC

Computed Properties

• Exact Mass: 246.173213330g/mol
• Monoisotopic Mass: 246.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59Ų